Cas no 118972-99-9 (1-Benzhydrylazetidin-3-one hydrochloride)

1-Benzhydrylazetidin-3-one hydrochloride structure
118972-99-9 structure
Product Name:1-Benzhydrylazetidin-3-one hydrochloride
CAS No:118972-99-9
MF:C16H16ClNO
MW:273.757343292236
CID:1084273
PubChem ID:12300312
Update Time:2025-04-20

1-Benzhydrylazetidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Benzhydrylazetidin-3-one hydrochloride
    • 1-(DIPHENYLMETHYL)-3-AZETIDINONE HYDROCHLORIDE
    • 1-benzhydrylazetidin-3-one
    • 3-Azetidinone, 1-(diphenylMethyl)-, hydrochloride
    • 1-(Diphenylmethyl)-3-Azetidinone Hydrochloride (1:1)
    • DTXSID50486279
    • 1-(Diphenylmethyl)azetidin-3-one--hydrogen chloride (1/1)
    • 118972-99-9
    • 1-benzhydrylazetidin-3-one;hydrochloride
    • 1-(DIPHENYLMETHYL)AZETIDIN-3-ONE HYDROCHLORIDE
    • Inchi: 1S/C16H15NO.ClH/c18-15-11-17(12-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14;/h1-10,16H,11-12H2;1H
    • InChI Key: CZZSOMUDZAYRTD-UHFFFAOYSA-N
    • SMILES: Cl.O=C1CN(C1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.0920418g/mol
  • Monoisotopic Mass: 273.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų
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